Cas no 73216-03-2 (2,2'-(1,1':4',1''-terphenyl-4,4''-diyl)bis{N-[2-(acetylsulfanyl)ethyl]-N,N-dimethyl-2-oxoethanaminium} dibromide)

• Product name: 2,2'-(1,1':4',1''-terphenyl-4,4''-diyl)bis{N-[2-(acetylsulfanyl)ethyl]-N,N-dimethyl-2-oxoethanaminium} dibromide
• CAS No: 73216-03-2
• MF: C₃₄H₄₂Br₂N₂O₄S₂
• MW: 766.6463
• CID: 1759644
• PubChem ID: 3055976

2,2'-(1,1':4',1''-terphenyl-4,4''-diyl)bis{N-[2-(acetylsulfanyl)ethyl]-N,N-dimethyl-2-oxoethanaminium} dibromide Chemical and Physical Properties

Names and Identifiers

• 2,2'-(1,1':4',1''-terphenyl-4,4''-diyl)bis{N-[2-(acetylsulfanyl)ethyl]-N,N-dimethyl-2-oxoethanaminium} dibromide
• [1,1':4',1''-terphenyl]-4,4''-diethanaminium, N~4~,N~4''~-bis[2-(acetylthio)ethyl]-N~4~,N~4~,N~4''~,N~4''~-tetramethyl-beta,beta'-dioxo-, bromide (1:2)
• 2-acetylsulfanylethyl-[2-[4-[4-[4-[2-[2-acetylsulfanylethyl(dimethyl)azaniumyl]acetyl]phenyl]phenyl]phenyl]-2-oxoethyl]-dimethylazanium,dibromide
• 73216-03-2
• Ammonium, (p-terphenyl-4,4''-ylene)bis(2-oxoethylene)bis((2-mercaptoethyl)dimethyl-, dibromide, dithioacetate
• Terphenyl thio-Achc-3
• DTXSID00993943
• Terphenylthioacetyl-seco-hemicholinium-3
• N,N'-[[1~1~,2~1~:2~4~,3~1~-Terphenyl]-1~4~,3~4~-diylbis(2-oxoethane-2,1-diyl)]bis[2-(acetylsulfanyl)-N,N-dimethylethan-1-aminiumato] dibromido
• CHEMBL153473

• Inchi： InChI=1S/C34H42N2O4S2.2BrH/c1-25(37)41-21-19-35(3,4)23-33(39)31-15-11-29(12-16-31)27-7-9-28(10-8-27)30-13-17-32(18-14-30)34(40)24-36(5,6)20-22-42-26(2)38;;/h7-18H,19-24H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： ZGECELJTUFFLKJ-UHFFFAOYSA-L
• SMILES： CC(=O)SCC[N+](C)(C)CC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)C(=O)C[N+](C)(C)CCSC(=O)C.[Br-].[Br-]

Computed Properties

• Exact Mass: 766.09323g/mol
• Monoisotopic Mass: 764.09528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 16
• Complexity: 839
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų